3-(2,5-dioxopyrrolidin-1-yl)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C24H21N3O3S/c28-21-10-11-22(29)27(21)19-7-3-6-18(13-19)23(30)26-24-25-20(14-31-24)17-9-8-15-4-1-2-5-16(15)12-17/h3,6-9,12-14H,1-2,4-5,10-11H2,(H,25,26,30)
• InChI Key: DCXMDIRLKIBXPA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)C3=CSC(=N3)NC(=O)C4=CC(=CC=C4)N5C(=O)CCC5=O
• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol
• CAS No.: 684233-11-2

Description

3-(2,5-dioxopyrrolidin-1-yl)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C24H21N3O3S and its molecular weight is 431.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

This compound belongs to a class of heterocyclic compounds known for their complex synthesis and diverse biological activities. The synthesis involves multiple steps, including condensation and cyclization reactions, to incorporate various functional groups that contribute to the compound's biological properties. For instance, the study by Patel and Patel (2015) describes the synthesis of related heterocyclic compounds, emphasizing the importance of structural characterization using techniques such as NMR and FT-IR spectroscopy to confirm their chemical identities. These compounds have been evaluated for their antibacterial and antifungal activities, highlighting the relevance of structural modifications in enhancing biological efficacy Patel & Patel, 2015.

Biological Applications

The derivatives of the mentioned compound have shown promising biological activities, including antimicrobial and anticancer properties. The modification of the thiazole moiety and incorporation of different substituents have been pivotal in determining their activity spectrum. For example, the synthesis and evaluation of thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moiety by Mansour et al. (2020) demonstrated significant antimicrobial and anti-proliferative activities. These compounds offer a promising avenue for developing new therapeutic agents targeting various microbial pathogens and cancer cell lines Mansour et al., 2020.

Another study by Ravinaik et al. (2021) on N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides highlighted their anticancer evaluation, showing that these derivatives possess moderate to excellent anticancer activity against various cancer cell lines. This suggests their potential as lead compounds for further development into anticancer therapeutics Ravinaik et al., 2021.